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Compound of Interest

Compound Name: 2"-O-Acetylsprengerinin C

Cat. No.: B1164357

For Researchers, Scientists, and Drug Development Professionals

Abstract

2"-O-Acetylsprengerinin C, a steroidal saponin isolated from the roots of Ophiopogon
japonicus, presents a promising avenue for pharmacological research. This technical guide
provides a comprehensive overview of its known physicochemical properties, solubility
characteristics, and a generalized experimental workflow for its isolation and analysis. While
specific experimental data for this compound remains limited in publicly accessible literature,
this document consolidates available information and provides a framework for future research
and development.

Physicochemical Properties

Precise experimental values for properties such as melting point, boiling point, and pKa for 2"-
O-Acetylsprengerinin C are not readily available in the current body of scientific literature.
However, based on its classification as a steroidal saponin and information from chemical
suppliers, the following data has been compiled.
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Property Value Source
CAS Number 1220707-33-4 [11[2]
Molecular Formula C46H72017 [2]
Molecular Weight 897.1 g/mol [2]
Physical Description Powder [3]
Source The roots of Ophiopogon 3]

japonicus

Solubility Profile

2"-0O-Acetylsprengerinin C is reported to be soluble in several common laboratory solvents.
This solubility profile is characteristic of many steroidal saponins, which possess both lipophilic
(the steroidal aglycone) and hydrophilic (the sugar moieties) components.

Solvent Solubility Source
DMSO Soluble [11[3]
Pyridine Soluble [1][3]
Methanol Soluble [11[3]
Ethanol Soluble [1][3]

Quantitative solubility data (e.g., in mg/mL or mmol/L) is not currently available.

Experimental Protocols

While a specific, detailed experimental protocol for the isolation and characterization of 2"-O-
Acetylsprengerinin C could not be found in the reviewed literature, a general workflow can be
inferred from standard phytochemical procedures for isolating steroidal saponins from
Ophiopogon japonicus.

General Isolation and Purification Workflow
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The isolation of steroidal saponins from plant material typically involves extraction, partitioning,
and chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2"-O-Acetylsprengerinin C | CAS:1220707-33-4 | Manufacturer ChemFaces
[chemfaces.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. 2"-O-Acetylsprengerinin C | CAS 1220707-33-4 | ScreenLib [screenlib.com]

To cite this document: BenchChem. [Unveiling the Profile of 2"-O-Acetylsprengerinin C: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164357#2-0-acetylsprengerinin-c-physicochemical-
properties-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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